Cas no 2171602-20-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2171602-20-1
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 5938658
• PubChem ID: 165816648
• Update Time: 2025-06-08

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
• 2171602-20-1
• EN300-1488887

• Inchi： 1S/C26H24N2O5/c1-2-23(24(29)27-17-13-11-16(12-14-17)25(30)31)28-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-14,22-23H,2,15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： ATZZGNUHNYRZKT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(C(=O)O)=CC=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic Acid (CAS No. 2171602-20-1): An Overview

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171602-20-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Lys(Boc)-OH, is a key intermediate in the synthesis of various peptides and proteins, particularly those involved in therapeutic applications. The unique structure of this compound, characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a tert-butyloxycarbonyl (Boc) group, makes it an essential building block in peptide synthesis.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, which helps to minimize side reactions and improve the overall yield and purity of the final product. The Boc group, on the other hand, provides additional protection for the amino group, ensuring that it remains stable during the synthesis process. This dual protection strategy is crucial for the successful synthesis of complex peptides and proteins.

Recent studies have highlighted the importance of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with enhanced bioavailability and stability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its applications in peptide synthesis, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid has also been explored for its potential use in drug delivery systems. Researchers at the University of California, San Francisco, have developed a novel drug delivery platform that utilizes this compound to improve the targeted delivery of therapeutic agents to specific tissues or cells. This approach has shown significant improvements in drug efficacy and reduced side effects compared to traditional delivery methods.

The chemical properties of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid are well-documented. It is a white crystalline solid with a molecular weight of 435.53 g/mol. The compound is soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN). Its stability under various conditions has been extensively studied, and it has been found to be stable at room temperature and under mild acidic or basic conditions.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid involves several steps, including the protection of the amino group with Fmoc and Boc groups, followed by coupling reactions with appropriate carboxylic acids or esters. The final product is typically purified using techniques such as column chromatography or high-performance liquid chromatography (HPLC). The purity of the compound is critical for its use in pharmaceutical applications, and high-purity grades are often required for research purposes.

The safety profile of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid has also been evaluated. While it is not classified as a hazardous material, proper handling and storage procedures should be followed to ensure safety. It is recommended to handle this compound under fume hood conditions and to wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171602-20-1) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. Its unique properties make it an essential building block for the synthesis of complex peptides and proteins, as well as a valuable component in drug delivery systems. Ongoing research continues to explore new applications for this compound, further highlighting its significance in modern pharmaceutical science.